Cas no 1105067-88-6 ((3S,5S)-Atorvastatin Calcium Salt)

• Product Name: (3S,5S)-Atorvastatin Calcium Salt
• CAS No: 1105067-88-6
• MF: C₆₆H₆₈CaF₂N₄O₁₀
• MW: 1155.34174442291
• CID: 823986
• PubChem ID: 88078086
• Update Time: 2024-11-03

(3S,5S)-Atorvastatin Calcium Salt Chemical and Physical Properties

Names and Identifiers

• 3S,5S enantiomer-Atorvastatin calcium
• (3S,5S)-Atorvastatin Calcium Salt
• (3S,5S)-Atorvastatin Calcium Salt
• 3S, 5S enantioMer of Atorvastatin CalciuM
• Atorvastatin Related CoMpound E
• (βS,δS)-2-(4-Fluorophenyl)-β,δ-dihydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic acid hemicalcium salt
• 3S,5S-Atorvastatin calcium
• 3S, 5S enantiomer, Calcium (3S,5S)-7-[2-(4-Fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl]-3,5-dihydroxyheptanoate (1:2)
• (betaS,deltaS)-2-(4-Fluorophenyl)-beta,delta-dihydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic acid calcium salt (2:1)
• calcium;(3S,5S)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate
• calcium bis((3S,5S)-7-[2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)pyrrol-1-yl]-3,5-dihydroxyheptanoate)
• calcium bis((3S,5S)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-(propan-2-yl)-1H-pyrrol-1-yl]-3,5-dihydroxyheptanoate)
• Calcium (3S,5S)-7-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5-dihydroxyheptanoate
• SCHEMBL7037659
• Calcium(3S,5S)-7-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5-dihydroxyheptanoate
• 1105067-88-6
• (3S,5S)-7-[2-(4-Fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl]-3,5-dihydroxyheptanoic Acid Calcium Salt (ent-Atorvastatin Calcium Salt)
• EN300-2009567

• MDL： MFCD26142859
• Inchi： 1S/2C33H35FN2O5.Ca/c2*1-21(2)31-30(33(41)35-25-11-7-4-8-12-25)29(22-9-5-3-6-10-22)32(23-13-15-24(34)16-14-23)36(31)18-17-26(37)19-27(38)20-28(39)40;/h2*3-16,21,26-27,37-38H,17-20H2,1-2H3,(H,35,41)(H,39,40);/q;;+2/p-2/t2*26-,27-;/m00./s1
• InChI Key： FQCKMBLVYCEXJB-XOOYZFGPSA-L
• SMILES： [Ca+2].FC1C=CC(=CC=1)C1=C(C2C=CC=CC=2)C(C(NC2C=CC=CC=2)=O)=C(C(C)C)N1CC[C@@H](C[C@@H](CC(=O)[O-])O)O.FC1C=CC(=CC=1)C1=C(C2C=CC=CC=2)C(C(NC2C=CC=CC=2)=O)=C(C(C)C)N1CC[C@@H](C[C@@H](CC(=O)[O-])O)O

Computed Properties

• Exact Mass: 1154.4529416g/mol
• Monoisotopic Mass: 1154.4529416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 83
• Rotatable Bond Count: 25
• Complexity: 817
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 229Ų

Experimental Properties

• Melting Point: 170 °C (decomposition)
• Boiling Point: NA

(3S,5S)-Atorvastatin Calcium Salt Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles